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Compound of Interest

Compound Name: 4-Methoxybenzyl acetate

Cat. No.: B090953

An in-depth technical guide on the physical properties of p-anisyl acetate intended for
researchers, scientists, and drug development professionals.

Introduction

p-Anisyl acetate (also known as 4-methoxybenzyl acetate) is an aromatic ester valued for its
sweet, floral, and fruity aroma, reminiscent of vanilla, plum, and cherry.[1][2][3] It is found
naturally in various fruits and vanilla but is often synthesized for commercial use.[2] In
laboratory and industrial settings, particularly in fragrance, flavor, and pharmaceutical
industries, a thorough understanding of its physical properties is crucial for its application,
quality control, and safe handling.[4][5][6] This guide provides a comprehensive overview of the
key physical and chemical properties of p-anisyl acetate, detailed experimental protocols for
their verification, and essential safety information.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of p-anisyl acetate are summarized
below. These values are critical for predicting its behavior in various experimental and
manufacturing conditions.
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Property Value Source(s)

Molecular Formula C10H1203 [71[81I9]

Molecular Weight 180.20 g/mol [71[8]1[9]1[10]

Appearance Colorless to pale-yellow liquid [5197[11]
Sweet, fruity, powdery, vanilla,

Odor [1][3]
cherry, plum

] ] -21.4 °C (More plausible) or 84

Melting Point o [1][4][10][11]

°C (Conflicting data)*
- _ 270 °C @ 760 mmHg; 137-139

Boiling Point [1][7][10]
°C @ 12 mmHg

Density 1.107 - 1.116 g/mL at 20-25 °C  [1][7][9]

Refractive Index (n2°/D) 1.511-1.518 [71[9]
12 Pa @ 20 °C; 0.020 mmHg

Vapor Pressure [71[8]
@ 25°C

Flash Point >100 °C (>212 °F) [1][10][12]

- Soluble in alcohol; Water

Solubility N [11081112]
solubility: 1.982 g/L @ 25 °C

logP (o/w) 1.887-1.9 [71[10]

CAS Number 104-21-2 [71181[9]

INote on Melting Point: There is a significant discrepancy in reported melting points. While

many sources cite 84 °C, this is inconsistent with the substance's well-documented state as a

liquid at room temperature.[1][4][10][11] The value of -21.4 °C is more consistent with its

physical appearance and is considered more plausible.[11] Researchers should verify this

property if it is critical for their application.

Safety and Handling
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Proper handling of p-anisyl acetate is essential in a laboratory setting. The following table
summarizes its hazard classifications and precautionary statements according to the Globally
Harmonized System (GHS) and NFPA 704.

Hazard Class Code Description
GHS Hazard Statements H315 Causes skin irritation.[13]
May cause an allergic skin
H317 _
reaction.[2][11]
Causes serious eye irritation.
H319
[13]
Harmful to aquatic life with
H412 ,
long lasting effects.[14]
GHS Precautionary P73 Avoid release to the
Statements environment.[14]
Wear protective gloves/eye
P280 p J . Y
protection/face protection.[13]
IF ON SKIN: Wash with plenty
P302+P352

of soap and water.[13]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[13]

Dispose of contents/container

P501 to an approved waste disposal
plant.[14]

NFPA 704 Ratings Health 2

Flammability 1

Reactivity 0
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Spectroscopic Data

Spectroscopic analysis is fundamental for confirming the identity and purity of p-anisyl acetate.

e 1H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum is a key tool for
structural confirmation. The expected signals for p-anisyl acetate would include a singlet for
the acetyl methyl protons, a singlet for the methoxy protons, and distinct signals in the
aromatic region corresponding to the protons on the benzene ring.[15]

* IR (Infrared) Spectroscopy: The IR spectrum provides information about the functional
groups present. Key absorption bands for p-anisyl acetate would include a strong C=0
stretch for the ester group and C-O stretches for the ether and ester linkages.

o MS (Mass Spectrometry): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern. The mass spectrum of p-anisyl acetate would show a molecular ion
peak corresponding to its molecular weight (180.20 g/mol ).[7][9]

Experimental Protocols

The following are detailed methodologies for verifying the key physical properties of p-anisyl
acetate in a laboratory setting.

Determination of Density

The density of a liquid can be determined accurately using a pycnometer or by simply
measuring the mass of a known volume.[16][17]

o Objective: To measure the density (mass per unit volume) of p-anisyl acetate.

o Apparatus: Analytical balance, pycnometer (or a graduated cylinder and beaker), and a
temperature-controlled water bath or thermometer.[17][18]

e Methodology:
o Ensure the pycnometer (or graduated cylinder) is clean and completely dry.

o Weigh the empty pycnometer on an analytical balance and record its mass (m1).[16]
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o Fill the pycnometer with p-anisyl acetate, ensuring no air bubbles are present. If using a
pycnometer with a stopper, the excess liquid will be expelled through the capillary.

o Place the filled pycnometer in a water bath set to a specific temperature (e.g., 20 °C or 25
°C) and allow it to equilibrate.

o Carefully dry the outside of the pycnometer and weigh it again to get the combined mass
(m2).

o To determine the exact volume of the pycnometer (V), repeat steps 1-5 using distilled
water, for which the density at the given temperature is known.

o Calculation:
» Mass of p-anisyl acetate (m_sample) = mz2 - m1

» Density (p) = m_sample /V

Measurement of Refractive Index

The refractive index is a measure of how light propagates through a substance and is a
valuable indicator of purity.

o Objective: To measure the refractive index of p-anisyl acetate.

o Apparatus: An Abbe refractometer, a constant temperature water bath, and a dropper.[19]
[20]

o Methodology:

o Turn on the refractometer and the light source. Ensure the prism surfaces are clean and
dry.

o Calibrate the instrument using a standard with a known refractive index, such as distilled
water.[19]

o Connect the refractometer to a water bath set to 20 °C to maintain a constant temperature.
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o Using a clean dropper, place a few drops of p-anisyl acetate onto the surface of the
measuring prism.[20]

o Close the illuminating prism gently to spread the liquid into a thin film.

o Look through the eyepiece and adjust the control knob until the boundary between the
light and dark fields is sharp and centered on the crosshairs.[19]

o Read the refractive index value directly from the instrument's scale.

o Clean the prisms thoroughly with a suitable solvent (e.g., ethanol or acetone) and a soft
lens tissue after the measurement.

Determination of Boiling Point

Determining the boiling point can help identify a substance and assess its purity. The boiling
point is often measured at reduced pressure for high-boiling compounds to prevent
decomposition.

o Objective: To determine the boiling point of p-anisyl acetate.

o Apparatus: Distillation flask, condenser, thermometer, heating mantle, and a vacuum source
(for reduced pressure measurement).

o Methodology (Atmospheric Pressure):
o Place a small volume of p-anisyl acetate and a few boiling chips into the distillation flask.

o Set up a simple distillation apparatus. Position the thermometer so that the top of the bulb
is level with the bottom of the side-arm leading to the condenser.

o Begin heating the flask gently with the heating mantle.

o Record the temperature when the liquid begins to boil and a stable ring of condensate is
observed on the thermometer bulb. This stable temperature is the boiling point.

o Methodology (Reduced Pressure):
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o Follow the same setup but connect the distillation apparatus to a vacuum pump with a
manometer to measure the pressure.

o Slowly reduce the pressure to the desired level (e.g., 12 mmHg).

o Heat the sample and record the stable temperature at which it boils. This is the boiling
point at that specific pressure.[1]

Determination of Melting Point

Although p-anisyl acetate is a liquid at room temperature, determining its freezing point (or
melting point of the solid) is a key purity indicator.

e Objective: To determine the melting point of solidified p-anisyl acetate.

o Apparatus: Melting point apparatus (e.g., Mel-Temp) or a Thiele tube, capillary tubes, and a
cooling bath (e.g., ice-salt or dry ice-acetone).[21]

o Methodology:

o Place a small sample of liquid p-anisyl acetate in a test tube and cool it in a cooling bath
until it completely solidifies.

o Grind the solidified sample into a fine powder.[22]

o Pack a small amount of the powdered solid into a capillary tube to a height of 2-4 mm.[22]
[23]

o Place the capillary tube into the melting point apparatus.

o Heat the sample slowly (1-2 °C per minute) as the temperature approaches the expected
melting point.[21]

o Record the temperature at which the first drop of liquid appears (onset of melting) and the
temperature at which the last crystal disappears (completion of melting). This range is the
melting point. A pure substance will have a sharp melting point range of 1-2 °C.[21]

Laboratory Workflow Visualization
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The following diagram illustrates a standard quality control workflow for an incoming sample of
p-anisyl acetate in a research or industrial laboratory. This process ensures the material meets
the required specifications before use.

Receive Sample

Visual Inspection
(Color, Clarity)

Physical Property Testing

( Refractive Index )

Purity Analysis
(e.g., GC)

Compare to Specifications

Accept Lot Reject Lot

Click to download full resolution via product page

Caption: Quality Control Workflow for p-Anisyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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